L-Selenomethionine-(methyl-13C)
Overview
Description
L-Selenomethionine-(methyl-13C) is a variant of the naturally occurring amino acid selenomethionine . It has a molecular formula of 13CH3SeCH2CH2CH(NH2)CO2H and a molecular weight of 197.10 . It is used in laboratory settings for the synthesis of substances .
Synthesis Analysis
The synthesis of L-Selenomethionine involves the reaction of L-methionine with methyl iodide to generate a sulfur salt, which is then hydrolyzed .Molecular Structure Analysis
The molecular structure of L-Selenomethionine-(methyl-13C) is represented by the linear formula 13CH3SeCH2CH2CH(NH2)CO2H .Chemical Reactions Analysis
L-Selenomethionine-(methyl-13C) is extraordinarily redox-active under physiological conditions. It provides protection against reactive oxygen species (ROS) and other possibly harmful oxidants .Physical And Chemical Properties Analysis
L-Selenomethionine-(methyl-13C) is a solid substance with a melting point of 265-267 °C (lit.) . It has a mass shift of M+1 and should be stored at a temperature of -20°C .Mechanism of Action
In vivo, L-Selenomethionine-(methyl-13C) acts as an antioxidant, depleting reactive oxygen species (ROS) and aiding in the formation and recycling of glutathione, another important antioxidant . A novel chemopreventive mechanism involving Se catalysis of reversible cysteine/disulfide transformations that occur in a number of redox-regulated proteins, including transcription factors, has been proposed .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S)-2-amino-4-(113C)methylselanylbutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2Se/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1/i1+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJFAYQIBOAGBLC-YWQIHCTDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Se]CCC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH3][Se]CC[C@@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO2Se |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70745875 |
Source
|
| Record name | (2S)-2-Amino-4-[(~13~C)methylselanyl]butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70745875 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
L-Selenomethionine-(methyl-13C) | |
CAS RN |
1217470-45-5 |
Source
|
| Record name | (2S)-2-Amino-4-[(~13~C)methylselanyl]butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70745875 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | L-Selenomethionine-(methyl-13C) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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